Cas no 19072-77-6 (Phenol,2,2'-methylenebis[4,6-bis(1,1-dimethylethyl)-3-methyl-)

• Product Name: Phenol,2,2'-methylenebis[4,6-bis(1,1-dimethylethyl)-3-methyl-
• CAS No: 19072-77-6
• MF: C₃₁H₄₈O₂
• MW: 452.711629867554
• CID: 177771
• PubChem ID: 87924
• Update Time: 2025-04-19

Phenol,2,2'-methylenebis[4,6-bis(1,1-dimethylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-methylenebis[4,6-di-tert-butyl-m-cresol]
• 4,6-ditert-butyl-2-[(3,5-ditert-butyl-2-hydroxy-6-methylphenyl)methyl]-3-methylphenol
• 2,2'-methanediylbis(4,6-di-tert-butyl-3-methylphenol)
• 2,2'-Methylenebis(4,6-di-tert-butyl-m-cresol)
• Einecs 242-796-4
• 2,2'-Methylenebis[4,6-bis(1,1-dimethylethyl)-3-methylphenol]
• 2,2/'-methylenebis[4,6-di-tert-butyl-m-cresol]
• NS00026233
• SCHEMBL833037
• DTXSID50172569
• Q65653537
• 19072-77-6
• Phenol,2,2'-methylenebis[4,6-bis(1,1-dimethylethyl)-3-methyl-

• Inchi： 1S/C31H48O2/c1-18-20(26(32)24(30(9,10)11)16-22(18)28(3,4)5)15-21-19(2)23(29(6,7)8)17-25(27(21)33)31(12,13)14/h16-17,32-33H,15H2,1-14H3
• InChI Key： HJZQRZCQTNIROB-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=C(C)C=1CC1=C(C(=CC(=C1C)C(C)(C)C)C(C)(C)C)O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 452.36564
• Monoisotopic Mass: 452.365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.973
• Boiling Point: 493.8°Cat760mmHg
• Flash Point: 189.9°C
• Refractive Index: 1.525
• PSA: 40.46